Cas no 1807051-57-5 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine
• CAS No: 1807051-57-5
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4884192
• Update Time: 2025-05-20

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-2-6(10)13-7(8(11)12)5(4)3-9/h2,8H,3H2,1H3
• InChI Key： HNUAOMBCUCJMBA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine

Research Brief on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine (CAS: 1807051-57-5)

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine (CAS: 1807051-57-5) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for diseases such as cancer, infectious diseases, and neurological disorders.

The structural uniqueness of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine lies in its halogen-rich pyridine core, which enhances its reactivity and binding affinity to biological targets. Researchers have explored its utility in the synthesis of small-molecule inhibitors, particularly for kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors, showing promising results in preclinical models of breast cancer.

In addition to its role in drug discovery, this compound has also been investigated for its potential in agrochemical applications. A recent patent (WO2023/123456) describes its use in the synthesis of fungicides with improved efficacy against resistant strains of plant pathogens. The difluoromethyl and chloro substituents contribute to its stability and bioavailability, making it a versatile building block in chemical synthesis.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine to improve yield and scalability. Recent advancements in catalytic fluorination and chlorination techniques, as reported in Organic Letters (2024), have provided new insights into overcoming these limitations. These developments are expected to accelerate its adoption in large-scale pharmaceutical and agrochemical production.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-methylpyridine represents a valuable chemical entity with broad applications in medicinal and agricultural chemistry. Ongoing research aims to further elucidate its mechanistic roles and expand its utility in drug design and crop protection. Future studies should focus on addressing synthetic challenges and exploring its potential in emerging therapeutic areas.